Cas no 2091269-43-9 (3-Quinolinamine, 6-chloro-8-fluoro-)

• Product Name: 3-Quinolinamine, 6-chloro-8-fluoro-
• CAS No: 2091269-43-9
• MF: C₉H₆ClFN₂
• MW: 196.60874414444
• CID: 5266799
• Update Time: 2025-06-09

3-Quinolinamine, 6-chloro-8-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinamine, 6-chloro-8-fluoro-

• Inchi： 1S/C9H6ClFN2/c10-6-1-5-2-7(12)4-13-9(5)8(11)3-6/h1-4H,12H2
• InChI Key： GVOUCESXDPJSFY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Cl)=CC=2F)C=C(N)C=1

Additional information on 3-Quinolinamine, 6-chloro-8-fluoro-

Comprehensive Overview of 3-Quinolinamine, 6-chloro-8-fluoro- (CAS No. 2091269-43-9): Properties, Applications, and Research Insights

The compound 3-Quinolinamine, 6-chloro-8-fluoro- (CAS No. 2091269-43-9) is a fluorinated and chlorinated derivative of quinoline, a heterocyclic aromatic organic compound. Its unique structural features, including the presence of both chloro and fluoro substituents, make it a valuable intermediate in pharmaceutical and agrochemical research. This article delves into its molecular characteristics, synthetic pathways, and emerging applications, while addressing frequently searched queries such as "6-chloro-8-fluoro-3-quinolinamine uses" and "CAS 2091269-43-9 solubility."

From a structural perspective, 3-Quinolinamine, 6-chloro-8-fluoro- belongs to the quinoline family, which is renowned for its bioactivity. The incorporation of halogen atoms at the 6- and 8-positions enhances its electronic properties, influencing its reactivity and binding affinity in biological systems. Researchers often explore its potential as a building block for kinase inhibitors or antimicrobial agents, aligning with trends in targeted drug discovery. Searches like "halogenated quinoline derivatives" and "fluoroquinoline synthesis" reflect growing interest in this niche.

Synthetic routes to 2091269-43-9 typically involve multi-step reactions, including halogenation and amination of quinoline precursors. Recent advancements in green chemistry have spurred interest in optimizing these processes to reduce waste and improve yields—a topic frequently queried as "eco-friendly synthesis of 6-chloro-8-fluoro-3-quinolinamine." Analytical techniques such as HPLC and NMR are critical for purity assessment, addressing common concerns like "CAS 2091269-43-9 purity analysis."

Applications of this compound extend to material science, where its electron-withdrawing groups contribute to the development of organic semiconductors. Additionally, its role in catalysis and ligand design is under investigation, resonating with searches for "quinoline-based catalysts." The compound's stability under various conditions (e.g., pH, temperature) is another area of focus, often framed as "6-chloro-8-fluoro-3-quinolinamine stability data."

In conclusion, 3-Quinolinamine, 6-chloro-8-fluoro- (CAS No. 2091269-43-9) represents a versatile scaffold with broad interdisciplinary relevance. Its integration into cutting-edge research—from drug development to advanced materials—highlights its significance. By addressing trending queries and emphasizing its structure-activity relationships, this overview aims to bridge gaps between academic inquiry and industrial innovation.